Cas no 731764-46-8 (Isoquinoline,1-ethyl-3,4-dihydro-7-nitro-)
731764-46-8 structure
Product Name:Isoquinoline,1-ethyl-3,4-dihydro-7-nitro-
CAS No:731764-46-8
MF:C11H12N2O2
MW:204.225182533264
CID:559259
PubChem ID:21584305
Update Time:2025-04-19
Isoquinoline,1-ethyl-3,4-dihydro-7-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline,1-ethyl-3,4-dihydro-7-nitro-
- Isoquinoline, 1-ethyl-3,4-dihydro-7-nitro- (9CI)
- 1-ethyl-7-nitro-3,4-dihydroisoquinoline
- Isoquinoline,1-ethyl-3,4-dihydro-7-nitro-(9ci)
- 731764-46-8
-
- Inchi: 1S/C11H12N2O2/c1-2-11-10-7-9(13(14)15)4-3-8(10)5-6-12-11/h3-4,7H,2,5-6H2,1H3
- InChI Key: ADOXHCHPMZCZQT-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2=C(C=1)C(CC)=NCC2)=O
Computed Properties
- Exact Mass: 204.089877630g/mol
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 58.2Ų
Isoquinoline,1-ethyl-3,4-dihydro-7-nitro- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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